2-(4-(Methylsulfonyl)phenyl)-1-(4-(6-nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-methylsulfonylphenyl)-1-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H20N4O5S2/c1-31(28,29)16-5-2-14(3-6-16)12-19(25)22-8-10-23(11-9-22)20-21-17-7-4-15(24(26)27)13-18(17)30-20/h2-7,13H,8-12H2,1H3
• InChI Key: FNZMFAVCGZBBPZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCN(CC2)C3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H20N4O5S2
• Molecular Weight: 460.5 g/mol

Description

2-(4-(Methylsulfonyl)phenyl)-1-(4-(6-nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H20N4O5S2 and its molecular weight is 460.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

• Novel derivatives of the compound have been synthesized and evaluated for their antimicrobial activity against species such as Bacillus subtillis, Staphylococcus aureus, Escherichia coli, and Salmonella typhi. The structure-activity relationship of these compounds suggests potential utility in designing new antimicrobial agents (Patel et al., 2011), (Patel & Patel, 2012).

Antiviral Activities

• Some derivatives have been investigated for their antiviral activities, particularly against HIV-1 and HIV-2. The studies focus on the synthesis and structural analysis of these compounds to understand their mechanism of action and potential as non-nucleoside reverse transcriptase inhibitors (Al-Masoudi et al., 2007).

Anti-Inflammatory Activities

• Research into the anti-inflammatory properties of certain derivatives has shown promising results in vitro and in vivo models. These studies contribute to the understanding of how these compounds can be developed as potential anti-inflammatory agents (Ahmed, Molvi, & Khan, 2017).

Antiproliferative Activities

• Investigations into the antiproliferative effects of these compounds against various cancer cell lines have been conducted, with some derivatives exhibiting significant inhibitory activity. These findings highlight the potential of such derivatives in cancer research and therapy (Kommula, Polepalli, Jain, & Murty, 2018).

Synthesis and Structural Analysis

• Several studies focus on the synthesis, crystal structure, and characterization of these derivatives. The insights gained from these studies are crucial for the development of new compounds with enhanced biological activities. Techniques such as microwave-assisted synthesis, crystallography, and Hirshfeld Surface Analysis (HAS) have been employed to optimize the synthesis process and understand the molecular structure of these compounds (Said et al., 2020).